1-(3-Chlorophenyl)-2-methylpropan-1-ol

• Molecular Formula: C10H13ClO
• Molecular Weight: 184.66 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-2-methylpropan-1-ol
• InChI: InChI=1S/C10H13ClO/c1-7(2)10(12)8-4-3-5-9(11)6-8/h3-7,10,12H,1-2H3
• InChI Key: QYOJXZSONXPFTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC(=CC=C1)Cl)O

Description

1-(3-Chlorophenyl)-2-methylpropan-1-ol is a secondary alcohol characterized by a 3-chlorophenyl group attached to a propanol backbone with a methyl substituent at the second carbon. The chloro substituent enhances lipophilicity, while the hydroxyl group enables hydrogen bonding, influencing solubility and reactivity.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs, highlighting substituent effects, molecular properties, and biological activities:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Characteristics	Reference
1-(3-Chlorophenyl)-2-methylpropan-1-ol	3-Cl, 2-methyl	C10H13ClO	184.66 (calc.)	Secondary alcohol; chloro group enhances lipophilicity	Target
1-(3-Chloro-5-methoxyphenyl)-2-methylpropan-1-ol	3-Cl, 5-OCH3, 2-methyl	C11H15ClO2	214.69	Methoxy group increases polarity and molecular weight
1-(2-Chlorophenyl)-3-(methylsulfanyl)propan-1-ol	2-Cl, 3-SCH3	C10H13ClOS	216.73	2-Cl isomer; methylsulfanyl group alters electronic properties
1-(3-Chlorophenyl)-2-(methylamino)propan-1-one (3-CMC)	3-Cl, ketone, methylamino	C10H11ClNO	196.65 (calc.)	Cathinone derivative; stimulant with psychoactive effects
1-(3-Chlorophenyl)-2,2,2-trifluoroethyl methylphosphonate	3-Cl, CF3, methylphosphonate	C10H12ClF3O3P	318.62 (calc.)	Organophosphorus compound; potential neurotoxic agent
1-(3-(3-Chlorophenyl)-1H-pyrazol-4-yl)-1,4-diazepane	3-Cl, pyrazole, diazepane	C14H17ClN4	276.77 (calc.)	Binds serotonin receptors (5-HT7R) with high selectivity
1-(3-Chlorophenyl)piperazine (mCPP)	3-Cl, piperazine	C10H13ClN2	196.68 (calc.)	Serotonin receptor agonist; used in neurological research

Key Observations

Substituent Position and Electronic Effects: The 3-chlorophenyl group in the target compound vs. the 2-chlorophenyl isomer () demonstrates how positional isomerism affects steric hindrance and electronic distribution. The 3-Cl position likely reduces steric strain compared to 2-Cl, enhancing synthetic accessibility.

Functional Group Impact: Replacement of the hydroxyl group with a ketone and methylamino (3-CMC, ) transforms the compound into a cathinone derivative, enabling cross-blood-brain barrier activity and stimulant effects. The trifluoroethyl-phosphonate group () introduces significant electronegativity and toxicity, typical of organophosphorus nerve agents.

Biological Activity: Compounds with piperazine (mCPP, ) or diazepane () moieties exhibit serotonin receptor modulation, suggesting the chlorophenyl group synergizes with heterocycles to enhance CNS activity. 3-CMC () highlights how minor structural changes (alcohol → ketone) drastically alter pharmacological profiles, shifting from a benign intermediate to a controlled substance.

Applications :

• The target compound’s alcohol functionality makes it suitable for esterification or etherification reactions, whereas methylphosphonate derivatives () are restricted to specialized applications (e.g., pesticides or chemical weapons).